Cas no 956194-31-3 (methyl 2-[[(1S)-1-(1H-indol-3-ylmethyl)-2-methoxy-2-oxo-ethyl]carbamoylamino]-4,5-dimethoxy-benzoate)

• Product Name: methyl 2-[[(1S)-1-(1H-indol-3-ylmethyl)-2-methoxy-2-oxo-ethyl]carbamoylamino]-4,5-dimethoxy-benzoate
• CAS No: 956194-31-3
• MF: C₂₃H₂₅N₃O₇
• MW: 455.46050620079
• MDL: MFCD05674920
• CID: 5560855
• Update Time: 2025-06-28

methyl 2-[[(1S)-1-(1H-indol-3-ylmethyl)-2-methoxy-2-oxo-ethyl]carbamoylamino]-4,5-dimethoxy-benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[[(1S)-1-(1H-indol-3-ylmethyl)-2-methoxy-2-oxo-ethyl]carbamoylamino]-4,5-dimethoxy-benzoate

• MDL： MFCD05674920
• Inchi： 1S/C23H25N3O7/c1-30-19-10-15(21(27)32-3)17(11-20(19)31-2)25-23(29)26-18(22(28)33-4)9-13-12-24-16-8-6-5-7-14(13)16/h5-8,10-12,18,24H,9H2,1-4H3,(H2,25,26,29)/t18-/m0/s1
• InChI Key： LDBYUKGNWDJIQH-SFHVURJKSA-N
• SMILES： C(OC)(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(NC1=CC(OC)=C(OC)C=C1C(OC)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-[[(1S)-1-(1H-indol-3-ylmethyl)-2-methoxy-2-oxo-ethyl]carbamoylamino]-4,5-dimethoxy-benzoate

Recent Advances in the Study of Methyl 2-[[(1S)-1-(1H-indol-3-ylmethyl)-2-methoxy-2-oxo-ethyl]carbamoylamino]-4,5-dimethoxy-benzoate (CAS: 956194-31-3)

The compound methyl 2-[[(1S)-1-(1H-indol-3-ylmethyl)-2-methoxy-2-oxo-ethyl]carbamoylamino]-4,5-dimethoxy-benzoate (CAS: 956194-31-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its complex structure featuring an indole moiety and multiple methoxy groups, has been the subject of several studies aimed at elucidating its biological activities and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the methoxy groups could significantly influence the compound's binding affinity to specific protein targets. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting that the compound could serve as a promising lead for the development of novel therapeutics.

Another key area of investigation has been the compound's potential as an inhibitor of certain enzymatic pathways. A preprint article available on bioRxiv (2024) reported that methyl 2-[[(1S)-1-(1H-indol-3-ylmethyl)-2-methoxy-2-oxo-ethyl]carbamoylamino]-4,5-dimethoxy-benzoate exhibited inhibitory activity against a kinase implicated in inflammatory diseases. The researchers employed high-throughput screening and kinetic assays to confirm this activity, highlighting the compound's relevance in targeting inflammatory pathways.

In addition to its enzymatic inhibition properties, the compound has also been explored for its role in modulating cellular signaling pathways. A recent study in Cell Chemical Biology (2023) investigated the compound's effects on a specific G-protein coupled receptor (GPCR). The findings indicated that the compound could act as an allosteric modulator, offering a new avenue for drug development in GPCR-related disorders. This study underscores the versatility of methyl 2-[[(1S)-1-(1H-indol-3-ylmethyl)-2-methoxy-2-oxo-ethyl]carbamoylamino]-4,5-dimethoxy-benzoate in targeting diverse biological systems.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the current body of research provides a solid foundation for future investigations, positioning this compound as a valuable candidate in the quest for new therapeutic agents.

In conclusion, the recent studies on methyl 2-[[(1S)-1-(1H-indol-3-ylmethyl)-2-methoxy-2-oxo-ethyl]carbamoylamino]-4,5-dimethoxy-benzoate (CAS: 956194-31-3) highlight its multifaceted potential in medicinal chemistry. From enzymatic inhibition to GPCR modulation, this compound offers numerous opportunities for drug discovery. Continued research efforts will be essential to fully realize its therapeutic promise and overcome existing challenges.